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Compound of Interest

Compound Name: Tetraethylammonium trichloride

Cat. No.: B6300961 Get Quote

Application Notes and Protocols for
Tetraethylammonium Trichloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides guidance on the safe handling and storage of

tetraethylammonium trichloride based on available chemical safety information. It is not a

substitute for a formal risk assessment and the user's own institutional safety protocols. A

specific Safety Data Sheet (SDS) for tetraethylammonium trichloride was not available at the

time of writing; therefore, these guidelines are based on the known hazards of the

tetraethylammonium cation and the reactive trichloride anion, which is a strong oxidizing and

chlorinating agent.[1]

Introduction
Tetraethylammonium trichloride ([NEt₄][Cl₃]) is a yellow solid used as a reagent for

chlorination and oxidation reactions in organic synthesis.[1] Its reactivity is comparable to

elemental chlorine, but its solid form can make it easier to handle.[1] The compound presents a

dual hazard profile: the inherent toxicity of the tetraethylammonium cation and the high

reactivity of the trichloride anion. Safe handling and storage are paramount to prevent

accidents and ensure the well-being of laboratory personnel.
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Tetraethylammonium trichloride is a strong oxidant and chlorinating agent.[1] It reacts with

alkenes, alkynes, and electron-rich aromatic compounds.[1] It can also oxidize primary and

secondary alcohols.[1] Due to the lack of a specific SDS for tetraethylammonium trichloride,

the following quantitative data for the closely related tetraethylammonium chloride is provided

for reference. It should be noted that the trichloride derivative may exhibit different or more

pronounced hazardous properties.

Property Value Source

Appearance
White hygroscopic crystalline

powder
Santa Cruz Biotechnology[2]

Oral Toxicity (LD50) 2630 mg/kg (rat) TCI Chemicals[3]

pH (1% solution) 6.48 Santa Cruz Biotechnology

Water Solubility 1,000,000 mg/L at 25 °C ECHEMI[4]

Incompatibility Strong oxidizing agents Santa Cruz Biotechnology[2]

Health Hazards of Tetraethylammonium Cation:

Harmful if swallowed.[2]

Causes skin irritation.[2][4]

Causes serious eye irritation and risk of serious eye damage.[2][4]

May cause respiratory irritation.[5]

Entry into the bloodstream through cuts or abrasions may lead to systemic injury.[2]

Hazards of Trichloride Anion:

Strong oxidizing agent; can initiate or accelerate the combustion of other materials.[1][6]

Reacts with most organic solvents.[1]

Can form explosive mixtures with combustible, organic, or easily oxidized materials.[7]
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to strict safety protocols is crucial when working with tetraethylammonium
trichloride.

Engineering Controls
All work with tetraethylammonium trichloride, including weighing and transfers, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[8]

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes.[10]

Skin Protection:

Wear a flame-resistant lab coat.

Use chemical-resistant gloves (nitrile gloves with a minimum thickness of 4mil are a

reasonable starting point for small quantities, but this should be verified with a risk

assessment).[6]

Ensure gloves are inspected before use and changed immediately if contaminated.

Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a NIOSH-

approved respirator with appropriate cartridges for organic vapors and acid gases should be

used.

Handling Procedures
Preparation:

Before starting work, ensure all necessary PPE is worn correctly.
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Designate a specific area within the fume hood for the handling of tetraethylammonium
trichloride.

Have spill cleanup materials readily available.

Weighing and Transfer:

Handle as a solid to avoid generating dust.

Use non-sparking tools.[4]

Close the container tightly immediately after use.

Reactions:

When setting up reactions, add tetraethylammonium trichloride slowly and in a

controlled manner, especially to organic solvents or other reactive materials.

Be aware of the potential for exothermic reactions.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[7]

Decontaminate all equipment and the work area after use.

Storage Procedures
Proper storage is critical to prevent dangerous reactions.

General Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed to prevent absorption of moisture.

Store away from direct sunlight and heat sources.[11]

Incompatible Materials:
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Crucially, segregate tetraethylammonium trichloride from all flammable and combustible

materials, reducing agents, and organic compounds.[6][8]

Do not store on wooden shelves or in wooden cabinets.[6][8]

Store separately from acids.[11]

Spill and Emergency Procedures
Minor Spills (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material and place it in a labeled,

sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating agent.

Major Spills:

Evacuate the laboratory immediately.

Alert your institution's emergency response team.

Prevent entry to the contaminated area.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4]
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Waste Disposal
Dispose of tetraethylammonium trichloride and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.

Do not mix with other waste streams, particularly organic solvents or reducing agents.
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Preparation

Handling (in Fume Hood)

Post-Handling

Personal Hygiene

Don PPE (Goggles, Face Shield, Lab Coat, Gloves)

Verify Fume Hood and Safety Shower/Eyewash Functionality

Weigh and Transfer Using Non-Sparking Tools

Controlled Addition to Reaction Mixture

Decontaminate Glassware and Work Area

Segregate and Dispose of Hazardous Waste

Wash Hands and Exposed Skin Thoroughly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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